![molecular formula C12H8O3S B2982691 Benzo[c][2,1]benzoxathiine 6,6-dioxide CAS No. 4371-25-9](/img/structure/B2982691.png)
Benzo[c][2,1]benzoxathiine 6,6-dioxide
Description
Synthesis Analysis
The synthesis of Benzo[c][2,1]benzoxathiine 6,6-dioxide has been studied in multicomponent type reactions. For example, the reactivity of 1,2-benzoxathiin-4(3H)-one 2,2-dioxide was studied in a three-component interaction with active methylene nitriles and aromatic aldehydes .Molecular Structure Analysis
The molecular structure of Benzo[c][2,1]benzoxathiine 6,6-dioxide consists of a benzene and thiophene ring fused with an oxathiane ring. This structure is part of a larger class of compounds known as heterocyclic compounds, which contain at least one atom of an element other than carbon within the ring structure.Chemical Reactions Analysis
The chemical reactivity of Benzo[c][2,1]benzoxathiine 6,6-dioxide has been explored in the context of multicomponent reactions. For instance, it was found that the reaction outcome strongly depended on the nature of an active methylene nitrile and an arenecarbaldehyde .Scientific Research Applications
Enol Nucleophile in Multicomponent Reactions
The compound has been studied as a new enol nucleophile in three-component interactions with benzaldehydes and active methylene nitriles . This interaction is used to construct condensed 2-amino-4H-pyran derivatives .
Synthesis of Novel Heterocyclic Systems
The application of ammonium acetate as a catalyst has allowed the synthesis of 7-aryl-7,14-dihydrobenzo[5,6][1,2]oxathiino[4,3-b]benzo[5,6][1,2]oxathiino[3,4-e]pyridine 6,6,8,8-tetraoxides containing a novel heterocyclic system .
Synthesis of 2-Amino-4-Aryl-4H-Pyrano Derivatives
When malononitrile is used in the reaction, it results in novel 2-amino-4-aryl-4H-pyrano[3,2-c][1,2]benzoxathiine-3-carbonitrile 5,5-dioxides .
Synthesis of Ethyl 2-Amino-4-Aryl-4H-Pyrano Derivatives
When ethyl cyanoacetate is used in the reaction, it results in ethyl 2-amino-4-aryl-4H-pyrano[3,2-c][1,2]benzoxathiine-3-carboxylate 5,5-dioxides .
Synthesis of Ethyl 2-Cyano-3-Arylacrylates
The use of ethyl cyanoacetate in the reaction also results in the synthesis of ethyl 2-cyano-3-arylacrylates .
Synthesis of Salts of 3,3′-(Arylmethylene)bis(4-Hydroxybenzo Derivatives)
The compound has been used in the synthesis of salts of 3,3′-(arylmethylene)bis(4-hydroxybenzo[e][1,2]oxathiine 2,2-dioxides) for the first time .
properties
IUPAC Name |
benzo[c][2,1]benzoxathiine 6,6-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O3S/c13-16(14)12-8-4-2-6-10(12)9-5-1-3-7-11(9)15-16/h1-8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDZBQIFYQPXPIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3S(=O)(=O)O2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[c][2,1]benzoxathiine 6,6-dioxide | |
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